Cas no 1225882-54-1 (1-Ethyl-3,3-dimethylpiperazine)

1-Ethyl-3,3-dimethylpiperazine is a nitrogen-containing heterocyclic compound with the molecular formula C8H18N2. It features a piperazine backbone substituted with an ethyl group at the 1-position and two methyl groups at the 3-position. This structure imparts steric and electronic effects that can influence reactivity, making it useful as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The compound's stability and moderate basicity allow for selective functionalization, while its defined substitution pattern enhances reproducibility in synthetic routes. It may also serve as a ligand or catalyst component in coordination chemistry. Proper handling is advised due to potential reactivity with strong acids or oxidizers.
1-Ethyl-3,3-dimethylpiperazine structure
1225882-54-1 structure
Product Name:1-Ethyl-3,3-dimethylpiperazine
CAS No:1225882-54-1
MF:C8H18N2
MW:142.241921901703
MDL:MFCD16300780
CID:2182138
PubChem ID:56924066
Update Time:2025-10-05

1-Ethyl-3,3-dimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3,3-dimethyl-piperazine
    • 1-ethyl-3,3-dimethylpiperazine
    • DB-259545
    • AC-30481
    • MFCD16300780
    • EN300-2973735
    • AS-76967
    • SCHEMBL7905340
    • Piperazine, 1-ethyl-3,3-dimethyl-
    • AKOS014163538
    • SB32005
    • 1225882-54-1
    • AZB88254
    • Y11100
    • CS-0151983
    • 887-904-6
    • 1-Ethyl-3,3-dimethylpiperazine
    • MDL: MFCD16300780
    • Inchi: 1S/C8H18N2/c1-4-10-6-5-9-8(2,3)7-10/h9H,4-7H2,1-3H3
    • InChI Key: OWJOGIXFAWCTHJ-UHFFFAOYSA-N
    • SMILES: N1(CC)CCNC(C)(C)C1

Computed Properties

  • Exact Mass: 142.146998583g/mol
  • Monoisotopic Mass: 142.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 15.3Ų

1-Ethyl-3,3-dimethylpiperazine Pricemore >>

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Additional information on 1-Ethyl-3,3-dimethylpiperazine

Research Brief on 1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) in Chemical Biology and Pharmaceutical Applications

1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) is a piperazine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its potential as a building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in modulating biological targets and enhancing drug-like properties, making it a valuable scaffold for therapeutic innovation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-Ethyl-3,3-dimethylpiperazine as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the compound's structural flexibility and basic nitrogen centers facilitated the design of potent inhibitors with improved pharmacokinetic profiles. The research team utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar affinity for their targets. These findings underscore the potential of 1-Ethyl-3,3-dimethylpiperazine in addressing challenging therapeutic targets.

Another significant application of 1-Ethyl-3,3-dimethylpiperazine was reported in a 2024 ACS Chemical Biology article, where it was employed as a ligand in metal-catalyzed reactions for the synthesis of complex heterocycles. The study revealed that the compound's steric and electronic properties enabled efficient catalysis, leading to high yields and selectivity in the formation of pharmacologically relevant scaffolds. This advancement opens new avenues for the rapid assembly of diverse chemical libraries, which are critical for high-throughput screening in drug discovery.

Beyond its synthetic utility, 1-Ethyl-3,3-dimethylpiperazine has also been explored for its direct biological effects. A recent preprint on bioRxiv (2024) described its role as a modulator of neurotransmitter receptors, particularly in the context of neurological disorders. The study found that derivatives of 1-Ethyl-3,3-dimethylpiperazine exhibited selective binding to GABAA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. These findings are particularly promising given the need for novel therapeutics with reduced side effects.

In summary, 1-Ethyl-3,3-dimethylpiperazine (CAS: 1225882-54-1) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to direct therapeutic modulation, highlighting its versatility and value in drug discovery. Future research is expected to further elucidate its mechanisms and expand its utility in addressing unmet medical needs.

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